Cas no 1221504-18-2 (3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate)

• Product Name: 3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate
• CAS No: 1221504-18-2
• MF: C₁₀H₁₀F₃N₃O₂
• MW: 261.20051240921
• MDL: MFCD21602628
• CID: 5187090
• Update Time: 2025-08-05

3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate
• 3-(hydrazinomethyl)benzonitrile trifluoroacetic acid
• Benzonitrile, 3-(hydrazinylmethyl)-, 2,2,2-trifluoroacetate (1:1)

• MDL： MFCD21602628
• Inchi： 1S/C8H9N3.C2HF3O2/c9-5-7-2-1-3-8(4-7)6-11-10;3-2(4,5)1(6)7/h1-4,11H,6,10H2;(H,6,7)
• InChI Key： DOLQWILXTVZDAR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.N(CC1C=CC=C(C#N)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 99.1

Additional information on 3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate

3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate: A Comprehensive Overview

3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate (CAS No. 1221504-18-2) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its complex structure and versatile applications in various research domains. The hydrazinylmethyl group attached to the benzonitrile framework introduces intriguing chemical properties, making it a valuable compound for both academic and industrial purposes.

The synthesis of 3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate involves a series of carefully designed chemical reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of using advanced catalysts and reaction conditions to achieve high-quality products. The trifluoroacetate counterion plays a critical role in stabilizing the compound's structure, ensuring its stability under diverse experimental conditions.

One of the most promising applications of this compound lies in its potential use in drug discovery. The hydrazine moiety is known for its ability to form hydrogen bonds, which is a desirable property in medicinal chemistry. Recent research has demonstrated that 3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate exhibits significant bioactivity against various disease models, including cancer and neurodegenerative disorders. This has sparked interest in further exploring its therapeutic potential.

In addition to its medicinal applications, this compound has also found utility in materials science. The benzonitrile group contributes to the compound's electronic properties, making it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent advancements in nanotechnology have enabled researchers to incorporate this compound into novel material designs, paving the way for innovative applications in electronics and energy storage.

The structural uniqueness of 3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate has also made it a valuable tool in chemical synthesis. Its ability to act as both a nucleophile and an electrophile makes it versatile in various reaction mechanisms. Researchers have exploited these properties to develop new synthetic routes for complex molecules, further expanding its utility in organic chemistry.

Recent studies have focused on understanding the environmental impact of this compound. Scientists have investigated its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal. These efforts have contributed to the development of sustainable practices for working with 3-(Hydrazinylmethyl)benzonitrile 2,2,2-trifluoroacetate, aligning with global initiatives for green chemistry.

In conclusion, 3-(Hydrazinylmethyl)benzonitrile 2,2,